Cas no 1050909-36-8 ((6-amino-3-chloro-1-benzothiophen-2-yl)-pyrrolidin-1-ylmethanone)

• Product Name: (6-amino-3-chloro-1-benzothiophen-2-yl)-pyrrolidin-1-ylmethanone
• CAS No: 1050909-36-8
• MF: C₁₃H₁₃ClN₂OS
• MW: 280.773120641708
• CID: 5156728
• Update Time: 2025-06-27

(6-amino-3-chloro-1-benzothiophen-2-yl)-pyrrolidin-1-ylmethanone Chemical and Physical Properties

Names and Identifiers

• (6-Amino-3-chlorobenzo[b]thiophen-2-yl)(pyrrolidin-1-yl)methanone
• STK351993
• (6-amino-3-chloro-1-benzothiophen-2-yl)(pyrrolidin-1-yl)methanone
• 3-CHLORO-2-(PYRROLIDINE-1-CARBONYL)-1-BENZOTHIOPHEN-6-AMINE
• (6-amino-3-chloro-1-benzothiophen-2-yl)-pyrrolidin-1-ylmethanone

• Inchi： 1S/C13H13ClN2OS/c14-11-9-4-3-8(15)7-10(9)18-12(11)13(17)16-5-1-2-6-16/h3-4,7H,1-2,5-6,15H2
• InChI Key： FOSSGSZOAJUUME-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC(=CC=2SC=1C(N1CCCC1)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 335
• XLogP3: 3.2
• Topological Polar Surface Area: 74.6

Additional information on (6-amino-3-chloro-1-benzothiophen-2-yl)-pyrrolidin-1-ylmethanone

Comprehensive Overview of (6-amino-3-chloro-1-benzothiophen-2-yl)-pyrrolidin-1-ylmethanone (CAS No. 1050909-36-8)

(6-amino-3-chloro-1-benzothiophen-2-yl)-pyrrolidin-1-ylmethanone (CAS No. 1050909-36-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique benzothiophene core and pyrrolidinyl moiety, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features make it a valuable candidate for drug discovery, particularly in targeting enzyme modulation and receptor interactions.

The benzothiophene scaffold, a key component of this compound, is widely recognized for its versatility in medicinal chemistry. Researchers are increasingly exploring its potential in developing small-molecule inhibitors and therapeutic agents for various diseases. The presence of the amino and chloro functional groups further enhances its reactivity, enabling precise modifications for tailored applications. This aligns with the growing demand for highly selective compounds in precision medicine.

In recent years, the scientific community has shown heightened interest in heterocyclic compounds like (6-amino-3-chloro-1-benzothiophen-2-yl)-pyrrolidin-1-ylmethanone. Searches for "benzothiophene derivatives in drug discovery" and "pyrrolidine-based bioactive molecules" have surged, reflecting its relevance in modern research. The compound's CAS No. 1050909-36-8 is frequently queried in databases, underscoring its importance in academic and industrial settings.

From a synthetic perspective, the compound's pyrrolidin-1-ylmethanone group offers a strategic handle for further derivatization. This feature is particularly valuable in combinatorial chemistry, where rapid generation of diverse molecular libraries is essential. Its application in high-throughput screening assays has been noted, as it provides a robust framework for identifying novel lead compounds with optimized pharmacokinetic properties.

Environmental and green chemistry considerations are also shaping the discourse around such compounds. Researchers are investigating sustainable synthesis routes for (6-amino-3-chloro-1-benzothiophen-2-yl)-pyrrolidin-1-ylmethanone, aiming to minimize waste and energy consumption. This aligns with global trends toward eco-friendly pharmaceutical production, a topic frequently searched in conjunction with organic synthesis.

Analytical characterization of this compound involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure precise identification and quality control, which are critical for its use in preclinical studies. The compound's stability under various conditions is another area of active investigation, as it impacts storage and handling protocols.

In summary, (6-amino-3-chloro-1-benzothiophen-2-yl)-pyrrolidin-1-ylmethanone (CAS No. 1050909-36-8) represents a promising building block in medicinal chemistry and drug development. Its structural complexity and functional diversity make it a subject of ongoing research, with potential applications spanning targeted therapies and molecular probes. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in advancing biopharmaceutical innovation.